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Compound of Interest

Compound Name:
2-Methylmercapto-

propionaldehyde

Cat. No.: B1268107 Get Quote

An In-depth Technical Guide to 3-(Methylthio)propanal

Introduction
3-(Methylthio)propanal, also widely known as methional, is an organic sulfur compound with the

chemical formula C₄H₈OS.[1][2][3] It is a significant flavor component in many foods,

contributing to savory, meaty, and potato-like aromas.[1][4] Methional is formed naturally

through the Strecker degradation of the amino acid methionine, particularly during the cooking

process.[4][5][6] Beyond its role as a flavorant, it serves as a crucial intermediate in the

industrial synthesis of D,L-methionine and its hydroxy analog (MHA), which are essential

supplements in animal feed.[7] This guide provides a comprehensive overview of its chemical

structure, properties, synthesis, biological relevance, and experimental protocols for

researchers and professionals in drug development and chemical sciences.

Chemical Structure and Identification
3-(Methylthio)propanal is an aliphatic aldehyde containing a thioether functional group. Its

structure consists of a propanal backbone with a methylthio group attached to the third carbon.

Caption: Structural formula of 3-(methylthio)propanal.
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Identifier Value

IUPAC Name 3-(Methylsulfanyl)propanal[4]

Synonyms
Methional, 3-(Methylthio)propionaldehyde, 4-

Thiapentanal[2][8]

CAS Number 3268-49-3[1][2][3]

Molecular Formula C₄H₈OS[1][2][3]

Molecular Weight 104.17 g/mol [1][2][3][6]

SMILES CSCCC=O[2][4][5]

InChI Key CLUWOWTHNNBBU-UHFFFAOYSA-N[5]

Physicochemical Properties
3-(Methylthio)propanal is a colorless to amber liquid known for its potent and distinctive odor.[1]

[2] A summary of its key physical and chemical properties is presented below.

Property Value Reference(s)

Appearance Colorless to amber liquid [1][2]

Odor
Powerful, pungent, onion and

meat-like
[1][2][8]

Boiling Point 165-166 °C [1][5]

Density 1.043 g/mL at 25 °C [1][5]

Refractive Index n20/D 1.483 [1][5]

Solubility
Slightly soluble in water;

soluble in alcohols and oils
[1][2]

Vapor Pressure 0.53 hPa at 20°C [9]

Flash Point 74 °C [9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Methional
https://pubchem.ncbi.nlm.nih.gov/compound/Methional
https://www.haz-map.com/Agents/15469
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5305315.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methional
https://sielc.com/3-methylthiopropanal
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5305315.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methional
https://sielc.com/3-methylthiopropanal
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5305315.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methional
https://sielc.com/3-methylthiopropanal
https://www.scbt.com/p/3-methylthio-propionaldehyde-3268-49-3
https://pubchem.ncbi.nlm.nih.gov/compound/Methional
https://en.wikipedia.org/wiki/Methional
https://www.sigmaaldrich.com/US/en/product/aldrich/277460
https://www.sigmaaldrich.com/US/en/product/aldrich/277460
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5305315.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methional
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5305315.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methional
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5305315.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methional
https://www.haz-map.com/Agents/15469
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5305315.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/277460
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5305315.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/277460
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5305315.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/277460
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5305315.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methional
https://www.scentree.co/en/Methional.html
https://www.scentree.co/en/Methional.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Biological Pathways
Industrial Synthesis
The primary industrial method for producing 3-(methylthio)propanal is through the Michael

addition of methyl mercaptan to acrolein.[7] This reaction is typically catalyzed by a base.

Methyl Mercaptan
(CH₃SH)

3-(Methylthio)propanal
(CH₃SCH₂CH₂CHO)

Base Catalyst

Acrolein
(CH₂=CHCHO)

+

Click to download full resolution via product page

Caption: Synthesis of 3-(methylthio)propanal from methyl mercaptan and acrolein.

Biological Pathway: Strecker Degradation
In biological systems and food chemistry, 3-(methylthio)propanal is a well-known product of the

Strecker degradation of methionine, an essential amino acid. This reaction occurs in the

presence of an α-dicarbonyl compound, which is often an intermediate from the Maillard

reaction between amino acids and reducing sugars.[4]
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Methionine

Schiff Base Formation

+

α-Dicarbonyl
(from Maillard Reaction)

Decarboxylation

- CO₂

Hydrolysis

3-(Methylthio)propanal
(Methional) Aminoketone

Click to download full resolution via product page

Caption: Strecker degradation of methionine to form 3-(methylthio)propanal.

Experimental Protocols
Synthesis of 3-(Methylthio)propanal
Objective: To synthesize 3-(methylthio)propanal via the addition of methyl mercaptan to

acrolein.

Materials:

Acrolein (inhibitor-free)

Methyl mercaptan
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Triethylamine (catalyst)

Anhydrous solvent (e.g., toluene)

Reaction vessel equipped with a stirrer, dropping funnel, and condenser, under an inert

atmosphere (e.g., nitrogen).

Procedure (Illustrative):

A solution of acrolein in the anhydrous solvent is prepared in the reaction vessel and cooled

in an ice bath.

A catalytic amount of triethylamine is added to the cooled acrolein solution.

Methyl mercaptan is added dropwise to the stirred solution while maintaining the

temperature below 10 °C. The addition is highly exothermic and requires careful control.

After the addition is complete, the reaction mixture is stirred at room temperature for several

hours to ensure the reaction goes to completion.

The catalyst is neutralized or removed by washing with a dilute acid solution.

The organic layer is separated, dried over an anhydrous drying agent (e.g., MgSO₄), and the

solvent is removed under reduced pressure.

The crude product is purified by vacuum distillation to yield pure 3-(methylthio)propanal.

Note: This reaction involves highly toxic, volatile, and flammable reagents. It must be

performed in a well-ventilated fume hood with appropriate personal protective equipment.

Safety and Handling
3-(methylthio)propanal is a hazardous substance that requires careful handling.

Hazards: Toxic if inhaled or in contact with skin, and harmful if swallowed.[10] It causes

serious eye damage, skin irritation, and may lead to an allergic skin reaction.[10][11] It is

also classified as a combustible liquid.
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Personal Protective Equipment (PPE): Wear safety goggles with side shields, chemical-

resistant gloves (e.g., PVC), and a lab coat.[10] All handling should occur in a chemical fume

hood to avoid inhalation of vapors.[10][12]

Storage: Store in a cool, dry, and well-ventilated area between 2-8°C.[5] The compound is

sensitive to air and heat and should be stored under an inert gas atmosphere. Keep

containers tightly closed and away from sources of ignition and incompatible materials like

strong oxidizing agents and bases.[12]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations. Avoid release to the environment as it

is very toxic to aquatic life.

Applications and Biological Role
Flavor and Fragrance: It is used as a flavoring agent to impart savory, meat-like notes in

processed foods, particularly potato-based snacks.[2][4][8]

Chemical Intermediate: It is a key precursor in the large-scale industrial synthesis of

methionine and 2-hydroxy-4-(methylthio)butyric acid (MHA), which are vital additives for

animal feed.[7]

Research Applications: The compound serves as a reactant in various organic synthesis

reactions, including oxidative couplings and intermolecular alkyne hydroacylations.[5][13]

Biological Activity: It has been identified as a prostaglandin antagonist.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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